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For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the physical and chemical

characteristics of butyloctylmagnesium, a versatile organometallic reagent frequently utilized

in organic synthesis and as a precursor in polymerization catalysis. Due to its pyrophoric and

reactive nature, butyloctylmagnesium is most commonly available and handled as a solution,

typically in hydrocarbon solvents such as heptane. This document consolidates available data

on its properties, safe handling procedures, and common synthetic applications, with a focus

on its role in the preparation of Ziegler-Natta catalysts. While specific physical constants for the

pure compound are largely unavailable due to its instability, this guide presents data for its

solutions and outlines key experimental methodologies.

Chemical Identity and Physical Properties
Butyloctylmagnesium is an organomagnesium compound that is often supplied as a mixture

of butyl and octyl magnesium species. It is commercially available under trade names such as

BOMAG-A, typically as a 20% solution in heptane. The exact composition can vary, which is

reflected in the different molecular formulas and weights reported.

Table 1: Chemical Identifiers for Butyloctylmagnesium
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Identifier Value

Chemical Name Butyloctylmagnesium

Synonyms BOMAG-A, Magnesium, butyloctyl-

CAS Numbers 69929-18-6, 124181-30-2, 94279-45-5

Molecular Formula C₁₂H₂₆Mg

Molecular Weight Approximately 194.64 g/mol

Canonical SMILES CCC[CH2-].CCCCCCC[CH2-].[Mg+2]

InChI
InChI=1S/C8H17.C4H9.Mg/c1-3-5-7-8-6-4-2;1-

3-4-2;/h1,3-8H2,2H3;1,3-4H2,2H3;/q2*-1;+2

Table 2: Physical Properties of Butyloctylmagnesium
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Property Value Notes

Appearance

Not available for pure

compound. Solutions are

typically colorless to pale

yellow.

Melting Point Not available

Boiling Point Not available

Density

Not available for pure

compound. A 20% solution of a

similar compound in toluene

has a density of 0.8451 g/mL.

Solubility

Soluble in hydrocarbon

solvents such as heptane and

toluene. Insoluble in water,

with which it reacts violently.

Viscosity

Solutions in hydrocarbons are

known to be highly viscous.

The viscosity of a 20.4%

solution in heptane is

approximately 40 mPa·s.

Viscosity increases

exponentially with

concentration.

Reactivity and Chemical Behavior
Butyloctylmagnesium is a potent nucleophile and a strong base. Its reactivity is characteristic

of Grignard-like reagents.

Nucleophilic Reactions: It readily participates in nucleophilic addition to carbonyl compounds

(aldehydes, ketones, esters) to form alcohols and undergoes substitution reactions with

halides to create new carbon-carbon bonds.

Base Reactions: As a strong base, it will deprotonate a wide range of acidic compounds.
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Pyrophoric Nature: Butyloctylmagnesium is pyrophoric, meaning it can ignite

spontaneously in air. It is also highly reactive with water, releasing flammable gases. All

handling and reactions must be conducted under an inert atmosphere (e.g., nitrogen or

argon).

Experimental Protocols
Detailed, step-by-step experimental protocols for the synthesis and use of

butyloctylmagnesium are not readily available in public literature, likely due to the hazardous

nature of the compound and proprietary industrial processes. However, general methodologies

can be outlined based on available information.

General Synthesis of Butyloctylmagnesium
The synthesis of butyloctylmagnesium typically involves the reaction of butylmagnesium

chloride and octylmagnesium chloride in a hydrocarbon solvent like heptane. The reaction is

highly exothermic and must be performed under strict anhydrous and inert conditions, with

careful temperature control.
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Reactants

Reaction Conditions

Butylmagnesium Chloride

Reaction Vessel

Octylmagnesium Chloride

Heptane

Inert Atmosphere (N2 or Ar)

Low Temperature Butyloctylmagnesium
in Heptane
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Butyloctylmagnesium
in Heptane

React with
2-Ethyl-1-hexanol

(0-5 °C)

Magnesium Alkoxide
Solution

Add to Ethylaluminum
Dichloride (60 °C)

MgCl2 Precipitate

Isolate, Wash,
and Resuspend

React with TiCl4
(80 °C)

Ziegler-Natta
Catalyst Component
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Core Properties

Primary Applications

Butyloctylmagnesium

High Reactivity
(Nucleophile/Base)

Solubility in
Hydrocarbons

Organic Synthesis

enables

Ziegler-Natta Catalyst
Precursor

facilitates
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[https://www.benchchem.com/product/b15288106#butyloctylmagnesium-physical-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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